Cas no 2034429-59-7 (4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine)
4-(Thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine is a sulfonamide-based compound featuring a piperidine core substituted with a thiophen-3-yloxy group and a 2-(trifluoromethyl)benzenesulfonyl moiety. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethyl group. The thiophene ring contributes to potential π-stacking interactions, while the sulfonyl group enhances binding affinity in target interactions. Such characteristics make it a promising intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting CNS or enzyme inhibition pathways. Its well-defined synthetic route allows for scalable production with high purity, supporting research applications in drug discovery and pharmacological studies.
![4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine structure](https://ossimg.kuujia.com/scimg/2034500/2034429-59-7x500.png)
2034429-59-7 structure
Product Name:4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine
CAS No:2034429-59-7
MF:C16H16F3NO3S2
MW:391.428352355957
CID:5335432
Update Time:2025-08-02
4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine Chemical and Physical Properties
Names and Identifiers
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- 4-(thiophen-3-yloxy)-1-((2-(trifluoromethyl)phenyl)sulfonyl)piperidine
- 4-thiophen-3-yloxy-1-[2-(trifluoromethyl)phenyl]sulfonylpiperidine
- 4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine
-
- Inchi： 1S/C16H16F3NO3S2/c17-16(18,19)14-3-1-2-4-15(14)25(21,22)20-8-5-12(6-9-20)23-13-7-10-24-11-13/h1-4,7,10-12H,5-6,8-9H2
- InChI Key： ZOVBLIZUGMXUQW-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1C(F)(F)F)(N1CCC(CC1)OC1=CSC=C1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 542
- XLogP3: 3.9
- Topological Polar Surface Area: 83.2
4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6563-0542-2μmol |
4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine |
2034429-59-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6563-0542-5μmol |
4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine |
2034429-59-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6563-0542-10μmol |
4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine |
2034429-59-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6563-0542-20μmol |
4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine |
2034429-59-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6563-0542-1mg |
4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine |
2034429-59-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6563-0542-2mg |
4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine |
2034429-59-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6563-0542-3mg |
4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine |
2034429-59-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6563-0542-4mg |
4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine |
2034429-59-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6563-0542-5mg |
4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine |
2034429-59-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6563-0542-10mg |
4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine |
2034429-59-7 | 10mg |
$79.0 | 2023-09-08 |
4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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